Napamezole hydrochloride

• CAS RN: 87495-33-8
• Molecular Formula: C14H17ClN2
• Molecular Weight: 248.75 g/mol
• IUPAC Name: 2-(3,4-dihydronaphthalen-2-ylmethyl)-4,5-dihydro-1H-imidazole;hydrochloride
• InChI: InChI=1S/C14H16N2.ClH/c1-2-4-13-9-11(5-6-12(13)3-1)10-14-15-7-8-16-14;/h1-4,9H,5-8,10H2,(H,15,16);1H
• InChI Key: QSIVIHAAKDQDHY-UHFFFAOYSA-N
• SMILES: C1CC(=CC2=CC=CC=C21)CC3=NCCN3.Cl

Description

This compound has been studied for its potential therapeutic applications, particularly in the treatment of anxiety and depressive disorders .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of napamezole hydrochloride involves the reaction of 2-naphthalenemethanol with imidazole under specific conditions to form the desired product. The reaction typically requires a solvent such as ethanol and a catalyst to facilitate the process. The product is then purified through crystallization to obtain this compound in its pure form .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous monitoring of reaction conditions to ensure high yield and purity. The final product is subjected to rigorous quality control measures to meet pharmaceutical standards .

Chemical Reactions Analysis

Types of Reactions

Napamezole hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and substitution reagents like halogens. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound can lead to the formation of naphthoquinone derivatives, while reduction can yield dihydro derivatives .

Scientific Research Applications

Chemistry: It is used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: It is used in studies involving alpha-2 adrenergic receptors and monoamine re-uptake mechanisms.

Medicine: It has potential therapeutic applications in the treatment of anxiety, depressive disorders, and other neurological conditions.

Industry: It is used in the development of pharmaceuticals and as a research tool in drug discovery.

Mechanism of Action

Napamezole hydrochloride exerts its effects by antagonizing alpha-2 adrenergic receptors and inhibiting the re-uptake of monoamines such as serotonin and norepinephrine . This leads to an increase in the levels of these neurotransmitters in the synaptic cleft, thereby enhancing their signaling and producing therapeutic effects . The molecular targets and pathways involved include the adrenergic receptor pathways and the monoamine re-uptake transporters .

Comparison with Similar Compounds

Similar Compounds

Atipamezole: Another alpha-2 adrenergic receptor antagonist used primarily in veterinary medicine.

Yohimbine: An alpha-2 adrenergic receptor antagonist used in the treatment of erectile dysfunction and as a dietary supplement.

Idazoxan: A selective alpha-2 adrenergic receptor antagonist used in research studies.

Uniqueness

Napamezole hydrochloride is unique in its dual action as both an alpha-2 adrenergic receptor antagonist and a monoamine re-uptake inhibitor . This dual mechanism of action makes it a valuable compound for studying the interplay between adrenergic and monoaminergic systems and for developing potential therapeutic agents for neurological disorders .